Cas no 285124-16-5 (Benzyl 1-(hydroxymethyl)cyclohexylcarbamate)

• Product Name: Benzyl 1-(hydroxymethyl)cyclohexylcarbamate
• CAS No: 285124-16-5
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 2622590
• PubChem ID: 18316421
• Update Time: 2025-05-20

Benzyl 1-(hydroxymethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• AKOS011811030
• benzyl 1-(hydroxymethyl)cyclohexylcarbamate
• SCHEMBL7121567
• EN300-6304355
• 1-(benzyloxycarbonylamino)-1-(hydroxymethyl)cyclohexane
• 285124-16-5
• benzyl N-[1-(hydroxymethyl)cyclohexyl]carbamate
• GPYPYXRLOOOIKT-UHFFFAOYSA-N
• Benzyl 1-(hydroxymethyl)cyclohexylcarbamate

• Inchi： 1S/C15H21NO3/c17-12-15(9-5-2-6-10-15)16-14(18)19-11-13-7-3-1-4-8-13/h1,3-4,7-8,17H,2,5-6,9-12H2,(H,16,18)
• InChI Key： GPYPYXRLOOOIKT-UHFFFAOYSA-N
• SMILES： OCC1(CCCCC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 1-(hydroxymethyl)cyclohexylcarbamate

Benzyl 1-(hydroxymethyl)cyclohexylcarbamate (CAS No. 285124-16-5): A Comprehensive Overview

Benzyl 1-(hydroxymethyl)cyclohexylcarbamate, identified by its CAS number 285124-16-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This carbamate derivative, featuring a cyclohexyl backbone and a hydroxymethyl substituent, has garnered attention due to its potential applications in medicinal chemistry and biologically relevant interactions. The structural uniqueness of this molecule positions it as a candidate for further exploration in various therapeutic contexts.

The< strong>Benzyl 1-(hydroxymethyl)cyclohexylcarbamate molecule exhibits a complex arrangement of functional groups, which includes a benzyl moiety, a hydroxymethyl group, and a carbamate linkage. These features contribute to its diverse chemical reactivity and biological properties. The cyclohexyl ring provides a rigid yet flexible scaffold, allowing for interactions with biological targets such as enzymes and receptors. The presence of the hydroxymethyl group introduces hydrogen bonding capabilities, enhancing its potential for binding to specific biomolecules.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The< strong>Benzyl 1-(hydroxymethyl)cyclohexylcarbamate structure combines elements that suggest potential utility in drug design, particularly in the modulation of enzyme activity and receptor binding.

One of the most compelling aspects of< strong>Benzyl 1-(hydroxymethyl)cyclohexylcarbamate is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit properties such as inhibitory or modulatory effects on target proteins. For instance, the hydroxymethyl group could participate in hydrogen bonding interactions with polar residues in protein active sites, while the benzyl moiety might contribute to hydrophobic interactions. Such characteristics make it a promising candidate for further investigation in the context of enzyme inhibition and receptor binding studies.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding affinities and interactions of small molecules with biological targets. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy. In the case of< strong>Benzyl 1-(hydroxymethyl)cyclohexylcarbamate, computational studies could help elucidate its binding mode to various biomolecules, providing insights into its potential pharmacological effects.

The synthesis of< strong>Benzyl 1-(hydroxymethyl)cyclohexylcarbamate presents an interesting challenge due to its complex structural features. Traditional synthetic routes may involve multi-step processes, including condensation reactions, cyclization, and functional group modifications. However, recent developments in synthetic methodologies have introduced more efficient and scalable approaches for constructing complex molecules like this one. These advancements could facilitate the production of< strong>Benzyl 1-(hydroxymethyl)cyclohexylcarbamate on a larger scale, making it more accessible for further research and development.

The biological evaluation of< strong>Benzyl 1-(hydroxymethyl)cyclohexylcarbamate is another critical area of focus. In vitro studies can provide initial insights into its potential biological activities by assessing its interactions with various enzymes and receptors. Additionally, in vivo studies can help determine its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies are essential for understanding how the compound behaves within an organism and for identifying any potential side effects or toxicities.

The therapeutic potential of< strong>Benzyl 1-(hydroxymethyl)cyclohexylcarbamate remains an open question but is worthy of further exploration. Its unique structural features suggest that it may have applications in areas such as anti-inflammatory therapy, pain management, or neuroprotection. By investigating its interactions with relevant biological targets, researchers can uncover new therapeutic possibilities and develop novel drug candidates based on this compound.

In conclusion,< strong>Benzyl 1-(hydroxymethyl)cyclohexylcarbamate (CAS No. 285124-16-5) is a compound with significant potential in pharmaceutical chemistry and drug development. Its complex structure and diverse functional groups make it an intriguing candidate for further research into biological activities and therapeutic applications. As computational chemistry and synthetic methodologies continue to advance, the prospects for exploring the full potential of this compound will only grow.